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Compound of Interest

Compound Name: Bay 73-6691

Cat. No.: B605953

For researchers, scientists, and drug development professionals, the following provides
immediate, essential safety and logistical information for handling the phosphodiesterase 9A
(PDE9A) inhibitor, BAY 73-6691 (CAS RN: 794568-92-6).[1][2] This guide offers procedural
best practices for laboratory use and disposal.

Chemical and Hazard Information
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Property Value Reference
Molecular Formula C15H12CIF3N40O [1112]
Molecular Weight 356.73 g/mol [2][3]
Appearance Powder [3]

GHS Hazard Classifications

Acute toxicity, oral (Category 1,
2), Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A), Specific target
organ toxicity, single exposure;
Respiratory tract irritation
(Category 3), Hazardous to the
aguatic environment, long-term

hazard (Category 4)

[2]

Signal Word

Danger

[2]

Hazard Statements

H300: Fatal if swallowed,
H315: Causes skin irritation,
H319: Causes serious eye
irritation, H335: May cause
respiratory irritation, H413:
May cause long lasting harmful

effects to aquatic life

[2]

Personal Protective Equipment (PPE)

To ensure personal safety and minimize exposure risk, the following personal protective

equipment is mandatory when handling BAY 73-6691.:
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Protection Type Specific Requirement Reference
Safety goggles with side-

Eye Protection _ Y 9508 (2]
shields

Hand Protection Protective gloves [2]

Skin and Body Protection Impervious clothing [2]

A suitable respirator, such as a
Respiratory Protection dust mask type N95 (US),
should be used.

Operational Plan: Handling and Disposal

This section outlines the standard operating procedures for the safe handling and disposal of
BAY 73-6691 in a laboratory setting.

Engineering Controls

o Work with BAY 73-6691 should be conducted in a well-ventilated area.[2]

e Adesignated fume hood is recommended, especially when handling the powdered form to
avoid dust and aerosol formation.[4]

e Ensure that a safety shower and an eye wash station are readily accessible.[2]

Step-by-Step Handling Protocol

e Preparation: Before handling, ensure all required PPE is worn correctly. Prepare the
workspace by laying down absorbent, disposable bench paper.

¢ Weighing: Carefully weigh the powdered compound in a chemical fume hood to minimize
inhalation risk.

¢ Solubilization: If preparing a solution, add the solvent to the vessel containing the pre-
weighed BAY 73-6691 to avoid generating dust.
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o Experimental Use: Keep containers tightly sealed when not in use. Avoid contact with skin
and eyes.[4]

o Post-Handling: After handling, thoroughly wash hands and any exposed skin with soap and
water.[2] Decontaminate all work surfaces.

Accidental Release Measures

In the event of a spill:

Evacuate: Evacuate non-essential personnel from the immediate area.[2]

Ventilate: Ensure the area is well-ventilated.[2]

Contain: Prevent further leakage or spillage. Keep the product away from drains and water
courses.[2]

Clean-up:

o For solutions, absorb with a finely-powdered liquid-binding material such as diatomite or
universal binders.[2]

o Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Dispose: Collect all contaminated materials in a sealed container for proper disposal.[2]

Disposal Plan

All waste materials contaminated with BAY 73-6691 must be treated as hazardous waste.

o Waste Collection: Collect all solid waste (e.g., contaminated gloves, bench paper, pipette
tips) and liquid waste in separate, clearly labeled, sealed containers.

o Disposal: Dispose of all waste through a licensed professional waste disposal service in
accordance with local, state, and federal regulations.[5] Do not dispose of down the drain or
in regular trash.

Workflow Visualization

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://file.medchemexpress.com/batch_PDF/HY-104028A/BAY-73-6691-racemate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-104028/BAY-73-6691-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b605953?utm_src=pdf-body
https://www.invivochem.cn/upload/0203/MSDS_down_file213003.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605953?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENBHE Safety Operating Guide

Check Availability & Pricing

The following diagram illustrates the key decision points and procedural flow for the safe
handling of BAY 73-6691.

@ndnng BAY 73-6691

Preparation:
- Don appropriate PPE
- Prepare workspace

Handling:
- Weighing in fume hood
- Solubilization
- Experimental use

Accidental Spill?

Spill Response:
- Evacuate and ventilate
- Contain and clean up
- Dispose of waste

Post-Handling:
- Decontaminate workspace
- Wash hands thoroughly

Waste Disposal:
- Collect in labeled containers
- Use licensed disposal service
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Click to download full resolution via product page

Caption: Workflow for Safe Handling of BAY 73-6691.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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